molecular formula C11H10FNO2 B8316427 Methyl 2-(3-cyano-4-fluorophenyl)propanoate

Methyl 2-(3-cyano-4-fluorophenyl)propanoate

Cat. No.: B8316427
M. Wt: 207.20 g/mol
InChI Key: BVAFRVZFUVRUNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(3-cyano-4-fluorophenyl)propanoate is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10FNO2

Molecular Weight

207.20 g/mol

IUPAC Name

methyl 2-(3-cyano-4-fluorophenyl)propanoate

InChI

InChI=1S/C11H10FNO2/c1-7(11(14)15-2)8-3-4-10(12)9(5-8)6-13/h3-5,7H,1-2H3

InChI Key

BVAFRVZFUVRUNR-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(C=C1)F)C#N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of compound methyl (3-cyano-4-fluorophenyl)acetate (200 mg, 1.03 mmol) in 15 mL of anhydrous THF was cooled to −78° C. NaHMDS (1.11 mmol) was added to the reaction dropwise at −78° C. After the addition, the mixture was stirred at −78° C. for 1 h and then CH3I (160 mg, 1.33 mmol) was added to the reaction dropwise at −78° C. The reaction was warmed to room temperature slowly and stirred at ambient temperature over night. The reaction was quenched with NH4Cl solution, extracted with EtOAc. The orgianic layer was washed with saturated chloride, dried over anhydrous sodium sulfate and concentrated. The residue was purified via preparative TLC to afford methyl 2-(3-cyano-4-fluorophenyl)propanoate.
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
1.11 mmol
Type
reactant
Reaction Step Two
Name
Quantity
160 mg
Type
reactant
Reaction Step Three

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